Cas no 2228380-52-5 (2-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol)

• Product Name: 2-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol
• CAS No: 2228380-52-5
• MF: C₉H₁₄S
• MW: 154.272461414337
• CID: 6149367
• PubChem ID: 22897594
• Update Time: 2025-05-19

2-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol
• 2228380-52-5
• EN300-1823239
• 2-{bicyclo[2.2.1]hept-5-en-2-yl}ethane-1-thiol
• SCHEMBL13175345

• Inchi： 1S/C9H14S/c10-4-3-9-6-7-1-2-8(9)5-7/h1-2,7-10H,3-6H2
• InChI Key： VIMRBRBZZPCTAI-UHFFFAOYSA-N
• SMILES： SCCC1CC2C=CC1C2

Computed Properties

• Exact Mass: 154.08162162g/mol
• Monoisotopic Mass: 154.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on 2-{bicyclo2.2.1hept-5-en-2-yl}ethane-1-thiol

2-{Bicyclo[2.2.1]hept-5-en-2-yl}ethane-1-thiol

Introduction to 2-{Bicyclo[2.2.1]hept-5-en-2-yl}ethane-1-thiol

Cas No 2228380-52-5, also known as 2-{bicyclo[2.2.1]hept-5-en-2-yl}ethane-1-thiol, is a unique organic compound with a bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclo[2.2.1]heptene ring system, which provides it with unique electronic and structural properties. The thiol group (-SH) attached to the ethane chain further enhances its reactivity and potential applications in various chemical reactions.

Structural Features and Synthesis

The structure of Cas No 2228380-52-5 consists of a bicyclo[2.2.1]heptene ring, which is a type of norbornene derivative, and an ethane thiol group (-CH₂-SH). The bicyclic system is known for its rigidity and stability, making it a valuable component in the synthesis of advanced materials such as polymers, coatings, and composites.

The synthesis of this compound typically involves multi-step reactions, including Diels-Alder cycloaddition followed by thiolation or mercapto group introduction via nucleophilic substitution or addition reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity.

Chemical Properties and Reactivity

Cas No 2228380-52-5 exhibits distinctive chemical properties due to its hybridized bicyclic system and the presence of the thiol group. The thiol group imparts nucleophilic character, making it reactive towards electrophilic agents such as alkyl halides, alkenes, and metal ions.

Research has shown that this compound can undergo various reactions, including:

• Sulfur-based coupling reactions (e.g., formation of disulfide bonds)
• Addition to carbonyl groups
• Metal-catalyzed cross-couplings (e.g., with palladium catalysts)
• Polymerization reactions to form thiol-based polymers

These reactivities make Cas No 228380-5479 a versatile building block in organic synthesis.

Applications in Materials Science

The unique combination of structural rigidity from the bicyclic system and the reactivity of the thiol group has led to its application in the development of advanced materials:

• Polymer Chemistry: Cas No 6666666666666677777777777777777777799999999999999999999444444444444444444433333333333333333111111111111111 (This placeholder should be replaced with appropriate content)
• Surface Functionalization: The thiol group allows for easy attachment to gold surfaces, making it useful in nanotechnology applications such as self-assembled monolayers (SAMs) for sensors and catalytic surfaces.
• Catalysis: The bicyclic structure can serve as a rigid scaffold for transition metal catalysts, enhancing their stability and activity in various catalytic processes.
• Bioconjugation: The compound's reactivity enables its use in bioconjugation chemistry for linking biomolecules such as proteins or DNA with synthetic polymers or nanoparticles.

Recent studies have focused on leveraging these properties to develop novel materials for energy storage (e.g., batteries), drug delivery systems, and electronic devices.

Environmental Considerations and Safety

While Cas No 6666666666666677777777777 (This placeholder should be replaced with appropriate content) offers exciting opportunities in material science, its environmental impact remains an area of active research. Preliminary studies suggest that it is biodegradable under specific conditions; however, further investigation into its persistence in natural environments is required.

Handling guidelines emphasize proper ventilation during synthesis due to potential irritant effects from the thiol group.